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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Diallyl 2,2'-oxydiethyl dicarbonate, a key monomer commercially known as CR-39®. Given

the limited availability of precise quantitative solubility data in public literature, this document

summarizes known qualitative and semi-quantitative information and offers a detailed

experimental protocol for determining solubility in a laboratory setting. Furthermore, this guide

presents solubility data for structurally similar diallyl esters to provide comparative insights.

Introduction to Diallyl 2,2'-oxydiethyl dicarbonate
Diallyl 2,2'-oxydiethyl dicarbonate, also known as diethylene glycol bis(allyl carbonate), is

the monomer used in the production of the thermoset polymer poly(allyl diglycol carbonate)

(PADC), commercially recognized as CR-39®.[1] This polymer is widely utilized in the

manufacturing of ophthalmic lenses due to its excellent optical clarity, low density, and high

impact resistance compared to glass.[1][2] The solubility of the monomer is a critical parameter

in polymerization processes, formulation of coatings, and in cleaning and maintenance

procedures. While the polymerized form, CR-39®, is known for its resistance to most solvents

and chemicals, the solubility of the liquid monomer is of significant interest to researchers and

professionals in the field.[1]
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Precise quantitative solubility data for Diallyl 2,2'-oxydiethyl dicarbonate in a wide range of

organic solvents is not extensively documented in publicly accessible literature. However,

based on available information and the solubility of analogous compounds, a general solubility

profile can be established.

Table 1: Solubility of Diallyl 2,2'-oxydiethyl dicarbonate and Structurally Similar Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Diallyl 2,2'-
oxydiethyl
dicarbonate

Diallyl Phthalate Diallyl Maleate

Water 2.36 g/L at 20°C[3] Insoluble[4] Slightly soluble[5]

Ethanol Soluble (inferred) Soluble[6][7] Soluble[5]

Methanol Soluble (inferred)
Soluble (inferred from

alcohol solubility)
Soluble

Acetone Soluble (inferred) Soluble[6][7] Soluble[5]

Toluene Soluble (inferred) Soluble[6]

Soluble (inferred from

general organic

solvent solubility)

Benzene Soluble (inferred) Soluble[6]

Soluble (inferred from

general organic

solvent solubility)

Diethyl Ether Soluble (inferred) Soluble[8] Soluble[5]

Ethyl Acetate Soluble (inferred) Soluble[6]

Soluble (inferred from

general organic

solvent solubility)

Dimethyl Sulfoxide

(DMSO)
Soluble (inferred) Soluble[6]

Soluble (inferred from

general organic

solvent solubility)

Glycols
Partially Soluble

(inferred)
Partially soluble[4] Data not available

Gasoline
Partially Soluble

(inferred)
Partially soluble[4] Data not available

Mineral Oil
Partially Soluble

(inferred)
Partially soluble[4] Data not available

Glycerol
Partially Soluble

(inferred)
Partially soluble[4] Data not available
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Note: "Soluble (inferred)" indicates that while specific quantitative data for Diallyl 2,2'-
oxydiethyl dicarbonate is unavailable, its structural similarity to diallyl phthalate and diallyl

maleate, which are soluble in these solvents, suggests that it is also likely to be soluble.

Experimental Protocol for Determining Quantitative
Solubility
The following protocol outlines a standard method for determining the quantitative solubility of a

liquid compound, such as Diallyl 2,2'-oxydiethyl dicarbonate, in an organic solvent at a

specified temperature. This method is based on the principle of creating a saturated solution

and then determining the concentration of the solute.

Materials and Equipment:

Diallyl 2,2'-oxydiethyl dicarbonate (solute)

Organic solvent of interest

Analytical balance (accurate to ±0.1 mg)

Thermostatically controlled shaker or water bath

Calibrated volumetric flasks and pipettes

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent and solute)

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a

suitable detector

Centrifuge (optional)

Procedure:

Preparation of a Saturated Solution: a. Add an excess amount of Diallyl 2,2'-oxydiethyl
dicarbonate to a known volume of the organic solvent in a glass vial. The excess solute
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should be clearly visible as a separate phase. b. Tightly cap the vial to prevent solvent

evaporation. c. Place the vial in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25°C). d. Agitate the mixture for a sufficient period (e.g., 24-48

hours) to ensure that equilibrium is reached and the solution is saturated.

Separation of the Saturated Solution: a. After the equilibration period, allow the vial to stand

undisturbed in the temperature-controlled environment for at least 12 hours to allow the

undissolved solute to settle. b. If undissolved solute remains suspended, centrifuge the vial

at a moderate speed to facilitate separation. c. Carefully withdraw a known volume of the

clear, supernatant (saturated solution) using a pipette. To avoid disturbing the undissolved

solute, it is advisable to use a syringe fitted with a chemically resistant filter.

Analysis of the Saturated Solution: a. Accurately dilute the collected aliquot of the saturated

solution with a known volume of the same organic solvent in a volumetric flask. b. Prepare a

series of standard solutions of Diallyl 2,2'-oxydiethyl dicarbonate in the same solvent with

known concentrations. c. Analyze the standard solutions and the diluted sample solution

using a pre-calibrated GC or HPLC method. d. Construct a calibration curve by plotting the

instrument response (e.g., peak area) against the concentration of the standard solutions. e.

Determine the concentration of Diallyl 2,2'-oxydiethyl dicarbonate in the diluted sample

solution from the calibration curve.

Calculation of Solubility: a. Calculate the concentration of the original saturated solution by

accounting for the dilution factor. b. Express the solubility in appropriate units, such as grams

per liter (g/L) or moles per liter (mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Diallyl 2,2'-oxydiethyl dicarbonate.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Separation

Analysis

Calculation

Add excess solute to a known volume of solvent

Equilibrate at constant temperature with agitation

Allow undissolved solute to settle

Withdraw a known volume of the clear supernatant

Dilute the sample of saturated solutionPrepare standard solutions of known concentrations

Analyze standards and sample by GC/HPLC

Construct calibration curve

Determine concentration of the sample

Calculate solubility (accounting for dilution)

Click to download full resolution via product page

Caption: Workflow for determining the quantitative solubility of a liquid in an organic solvent.
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Conclusion
While specific quantitative solubility data for Diallyl 2,2'-oxydiethyl dicarbonate in organic

solvents remains limited in public literature, a qualitative understanding of its solubility can be

inferred from its chemical structure and the properties of analogous compounds. For

applications requiring precise solubility values, the experimental protocol provided in this guide

offers a robust methodology for their determination. This information is crucial for optimizing

polymerization processes, ensuring product quality, and developing new applications for this

versatile monomer. Researchers are encouraged to contribute to the body of knowledge by

publishing quantitative solubility data for this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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